5-bromo-1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 5-bromo-1-[(4-fluorophenyl)methyl]-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C9H6BrFN4O2/c10-8-12-9(15(16)17)13-14(8)5-6-1-3-7(11)4-2-6/h1-4H,5H2
• InChI Key: DBVILYNSFFITFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=NC(=N2)[N+](=O)[O-])Br)F
• Molecular Formula: C9H6BrFN4O2
• Molecular Weight: 301.07 g/mol

Description

5-bromo-1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole, also known as 1FBN-NT, is an organonitrogen heterocyclic compound that is widely used in the field of organic chemistry. It is a versatile building block for the synthesis of numerous organic compounds, including natural products, pharmaceuticals, and other organic materials. 1FBN-NT has been utilized in a variety of applications, such as medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

Synthesis and Chemical Properties

5-bromo-1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole is a compound that can be synthesized through various chemical reactions, demonstrating the versatility of 1,2,4-triazole derivatives. For instance, the reaction of 1-benzyl-3,5-dibromo-1H-[1,2,4]triazole with cesium fluoride selectively yields 1-benzyl-3-bromo-5-fluoro-1H-[1,2,4]triazole. This reaction showcases the potential for selective halogen substitution, which is a critical step in the synthesis of complex molecules with specific functional groups (Zumbrunn, 1998).

Biological Activities

The structural motif of 5-bromo-1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole is found in various derivatives that exhibit significant biological activities. For example, some derivatives containing 1,2,4-triazole, 1,3,4-thiadiazole, 1,3,4-oxadiazole, and morpholine rings have been synthesized and evaluated for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. Notably, certain hydrazide, oxadiazole, thiosemicarbazide, and 1,2,4-triazole-3-thiol derivatives showed very good ABTS scavenging activities, indicating their potential as antioxidants (Menteşe, Ülker, & Kahveci, 2015).

Corrosion Inhibition

The triazole derivatives, including those similar in structure to 5-bromo-1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole, have been explored as corrosion inhibitors. Specifically, triazole Schiff bases have been studied for their effectiveness in protecting mild steel in acidic environments, demonstrating the potential of triazole derivatives in industrial applications to prevent corrosion, which is crucial for extending the lifespan of metal structures and components (Chaitra, Mohana, & Tandon, 2015).